Ochromycinone
Ochromycinone
STA-21 is a natural antibiotic that potently inhibits STAT3 by preventing its dimerization and DNA binding when used at concentrations of 20-30 μM. It blocks the growth and survival of cancer cells that express constitutively active STAT3 (e.g., DU145 cells, IC50 = 12.2 μM). STAT3 inhibitors, including STA-21, prevent the proliferation of human keratinocytes and have value in improving psoriasis.
Brand Name:
Vulcanchem
CAS No.:
28882-53-3
VCID:
VC0019200
InChI:
InChI=1S/C19H14O4/c1-9-7-10-5-6-12-17(15(10)14(21)8-9)19(23)11-3-2-4-13(20)16(11)18(12)22/h2-6,9,20H,7-8H2,1H3/t9-/m0/s1
SMILES:
CC1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4O
Molecular Formula:
C19H14O4
Molecular Weight:
306.3 g/mol
Ochromycinone
CAS No.: 28882-53-3
Reference Standards
VCID: VC0019200
Molecular Formula: C19H14O4
Molecular Weight: 306.3 g/mol
CAS No. | 28882-53-3 |
---|---|
Product Name | Ochromycinone |
Molecular Formula | C19H14O4 |
Molecular Weight | 306.3 g/mol |
IUPAC Name | (3S)-8-hydroxy-3-methyl-3,4-dihydro-2H-benzo[a]anthracene-1,7,12-trione |
Standard InChI | InChI=1S/C19H14O4/c1-9-7-10-5-6-12-17(15(10)14(21)8-9)19(23)11-3-2-4-13(20)16(11)18(12)22/h2-6,9,20H,7-8H2,1H3/t9-/m0/s1 |
Standard InChIKey | ZAWXOCUFQSQDJS-VIFPVBQESA-N |
Isomeric SMILES | C[C@H]1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4O |
SMILES | CC1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4O |
Canonical SMILES | CC1CC2=C(C(=O)C1)C3=C(C=C2)C(=O)C4=C(C3=O)C=CC=C4O |
Appearance | Assay:≥98%A crystalline solid |
Description | STA-21 is a natural antibiotic that potently inhibits STAT3 by preventing its dimerization and DNA binding when used at concentrations of 20-30 μM. It blocks the growth and survival of cancer cells that express constitutively active STAT3 (e.g., DU145 cells, IC50 = 12.2 μM). STAT3 inhibitors, including STA-21, prevent the proliferation of human keratinocytes and have value in improving psoriasis. |
Synonyms | (S)-Ochromycinone, (+)-Ochromycinone, Deoxytetrangomycin, STA-21_x000B_(3S)-3,4-Dihydro-8-hydroxy-3-methyl-Benz[a]anthracene-1,7,12(2H)-trione |
PubChem Compound | 11808929 |
Last Modified | Nov 11 2021 |
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